Cas no 1261745-35-0 (3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile)

• Product Name: 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
• CAS No: 1261745-35-0
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 4801376
• Update Time: 2025-06-07

3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-phenyl-1H-pyrrolo[2,3-b]pyridine
• 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile

• Inchi： 1S/C14H9N3/c15-9-12-13(10-5-2-1-3-6-10)11-7-4-8-16-14(11)17-12/h1-8H,(H,16,17)
• InChI Key： QQEXQMXCPHIUSR-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C2C=CC=CC=2)C2=CC=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 3
• Topological Polar Surface Area: 52.5

Additional information on 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile

Introduction to 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile (CAS No. 1261745-35-0)

3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261745-35-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural framework of 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile consists of a fused system comprising a pyrrole ring and a pyridine ring, further functionalized by a phenyl group and a nitrile substituent at the 2-position. Such structural motifs are frequently explored in the quest for novel therapeutic agents due to their ability to interact with biological targets in complex ways.

The significance of 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile lies in its potential as a scaffold for developing small-molecule drugs. The presence of both aromatic and heterocyclic components in its structure allows for versatile interactions with biological macromolecules, including enzymes and receptors. This property makes it a valuable candidate for further investigation in various therapeutic areas. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately, thereby expediting the drug discovery process.

In the context of current research, 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile has been studied for its potential applications in oncology. Pyrrolopyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The nitrile group in the molecule can serve as a pharmacophore, facilitating interactions with specific residues in target proteins. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases, making it a promising lead for further development.

Moreover, the phenyl group attached to the pyrrolopyridine core can be engineered to enhance binding affinity and selectivity. Functionalization strategies such as halogenation or methylation of the phenyl ring have been explored to optimize the pharmacological properties of related compounds. These modifications can fine-tune the electronic and steric properties of the molecule, thereby improving its interaction with biological targets.

The synthesis of 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile presents an interesting challenge due to the complexity of its fused heterocyclic system. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions, cross-coupling reactions, and functional group transformations. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have made it possible to construct such complex structures more efficiently. These developments have not only simplified the synthesis but also allowed for greater flexibility in designing derivatives with tailored properties.

From a medicinal chemistry perspective, 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile represents an excellent example of how structural complexity can be leveraged to achieve desired biological outcomes. The combination of electronic effects from the nitrile group and steric hindrance from the phenyl ring can be exploited to modulate drug-like properties such as solubility, permeability, and metabolic stability. These factors are critical for determining the efficacy and safety of a drug candidate.

Recent publications have highlighted the importance of understanding the relationship between molecular structure and biological activity in designing novel therapeutics. Computational studies using molecular dynamics simulations have provided insights into how 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile interacts with its targets at an atomic level. These simulations have helped identify key residues involved in binding and provided guidance for structure-based drug design.

In conclusion, 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile (CAS No. 1261745-35-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it a valuable scaffold for developing small-molecule drugs with applications across multiple therapeutic areas. Ongoing research efforts are focused on optimizing its synthesis, exploring its biological activities, and translating these findings into clinical applications.